Cas no 286371-87-7 (1H-1,2,3-Triazole, 1-(3-chloropropyl)-)

• Product Name: 1H-1,2,3-Triazole, 1-(3-chloropropyl)-
• CAS No: 286371-87-7
• MF: C₅H₈ClN₃
• MW: 145.590119361877
• CID: 1435436
• PubChem ID: 22936895
• Update Time: 2025-04-20

1H-1,2,3-Triazole, 1-(3-chloropropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 1-(3-chloropropyl)-
• NLKXILIYCOIQGK-UHFFFAOYSA-N
• 286371-87-7
• AKOS026728782
• SCHEMBL1892841
• DB-115789
• 1-(3-chloropropyl)-1H-1,2,3-triazole
• 1-(3-chloropropyl)-1,2,3-triazole

• Inchi： 1S/C5H8ClN3/c6-2-1-4-9-5-3-7-8-9/h3,5H,1-2,4H2
• InChI Key： NLKXILIYCOIQGK-UHFFFAOYSA-N
• SMILES： ClCCCN1C=CN=N1

Computed Properties

• Exact Mass: 145.04084
• Monoisotopic Mass: 145.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71